Cas no 7216-40-2 (2-Pyridinecarboxaldehyde, 1-oxide)

• Product Name: 2-Pyridinecarboxaldehyde, 1-oxide
• CAS No: 7216-40-2
• MF: C₆H₅NO₂
• MW: 123.109401464462
• CID: 544428
• PubChem ID: 556031
• Update Time: 2025-04-19

2-Pyridinecarboxaldehyde, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde, 1-oxide
• 1-oxidopyridin-1-ium-2-carbaldehyde
• SCHEMBL3279254
• PTXWAWIYGFDGMU-UHFFFAOYSA-N
• pyridine-2-carbaldehyde 1-oxide
• pyridine-2-carboxaldehyde-1-oxide
• DTXSID50339413
• 2-Pyridinecarboxaldehyde N-oxide
• 7216-40-2
• A903993
• 2-Formylpyridine1-oxide
• 2-Formylpyridine 1-oxide
• 2-pyridine carboxaldehyde 1-oxide

• Inchi： 1S/C6H5NO2/c8-5-6-3-1-2-4-7(6)9/h1-5H
• InChI Key： PTXWAWIYGFDGMU-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 123.03205
• Monoisotopic Mass: 123.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 44.01